Cas no 2172019-15-5 ((5-nitrothiophen-2-yl)methanethiol)
2172019-15-5 structure
Product Name:(5-nitrothiophen-2-yl)methanethiol
CAS No:2172019-15-5
MF:C5H5NO2S2
MW:175.22869849205
CID:6109291
PubChem ID:165518177
Update Time:2023-12-30
(5-nitrothiophen-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (5-nitrothiophen-2-yl)methanethiol
- 2172019-15-5
- EN300-1288599
-
- Inchi： 1S/C5H5NO2S2/c7-6(8)5-2-1-4(3-9)10-5/h1-2,9H,3H2
- InChI Key： NXWDRTNXBPPGBN-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1CS)[N+](=O)[O-]
Computed Properties
- Exact Mass: 174.97617075g/mol
- Monoisotopic Mass: 174.97617075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 75.1Ų
(5-nitrothiophen-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288599-1.0g |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288599-50mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-100mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-250mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-500mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-1000mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-2500mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-5000mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1288599-10000mg |
(5-nitrothiophen-2-yl)methanethiol |
2172019-15-5 | 10000mg |
$3315.0 | 2023-10-01 |
(5-nitrothiophen-2-yl)methanethiol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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